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Compound of Interest

Compound Name: JNJ-4355

Cat. No.: B12394187

Get Quote

MCL-1 exerts its pro-survival function by binding to and sequestering pro-apoptotic effector

proteins, primarily BAK, and BH3-only proteins like BIM and NOXA. This action prevents the

formation of mitochondrial outer membrane pores, a critical step in the intrinsic apoptosis

pathway.[1][3][4] Selective MCL-1 inhibitors, acting as BH3 mimetics, bind to the BH3-binding

groove of MCL-1 with high affinity, displacing the pro-apoptotic proteins and triggering caspase-

dependent cell death.[3][5]
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Caption: MCL-1's role in the intrinsic apoptosis pathway and inhibitor action.
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The performance of JNJ-4355 is benchmarked against other clinical-stage MCL-1 inhibitors,

AZD5991 and AMG-176.

Table 1: Biochemical Potency and Selectivity
This table summarizes the binding affinity (Ki) of the inhibitors for MCL-1 and their selectivity

against other key BCL-2 family members. High potency and selectivity are crucial for

minimizing off-target effects.

Compound
MCL-1 Ki
(nM)

BCL-2 Ki
(μM)

BCL-xL Ki
(μM)

BFL-1 Ki
(μM)

Selectivity
vs BCL-xL

JNJ-4355
0.018[4][6][7]

[8]
> 3.75[9] > 5[9][10] > 5[9]

> 277,000-

fold

AMG-176 0.13[11] - - - -

AZD5991 0.20[12] 6.8[12] 18[12] 12[12]
> 8,000-

fold[5]

Data compiled from multiple sources. "-" indicates data not readily available in the searched

literature.

Table 2: Cellular Activity in Hematological Malignancies
This table presents the cellular potency (AC50/EC50) of the inhibitors in inducing apoptosis in

relevant cancer cell lines and patient-derived samples.
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Compound Cell Line / Sample Assay Type Potency (nM)

JNJ-4355
MOLP-8 (Multiple

Myeloma)
Apoptosis (AC50) 8.7[4]

MOLP-8 (Multiple

Myeloma)
Caspase-Glo (AC50) 12[9]

AML Patient Samples Cell Killing (AC50) 0.29 - 75[4]

AMG-176 Primary CLL Cells Cell Death Effective at 300 nM

AZD5991
MOLP-8 (Multiple

Myeloma)
Caspase (EC50) 33[13]

MV4;11 (AML) Caspase (EC50) 24[13]

Table 3: In Vivo Efficacy in Xenograft Models
This table highlights the anti-tumor activity of the inhibitors in preclinical animal models.

Compound Xenograft Model Dosing Key Outcome

JNJ-4355
MOLP-8 (Multiple

Myeloma)

10 mg/kg, single IV

dose

Complete tumor

regression[1][6][10]

MOLM-13 (AML) IV bolus

Confirmed MCL-

1:BAK complex

disruption[4][10]

AMG-176 AML Models Oral
Synergistic activity

with venetoclax[14]

AZD5991 MM & AML Models Single IV dose
Complete tumor

regression[15][16]

Experimental Methodologies
Detailed protocols are essential for reproducing and comparing experimental findings. Below

are summaries of methodologies commonly used to evaluate MCL-1 inhibitors.
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Biochemical Binding Affinity Assays (e.g., FRET)
Objective: To determine the binding affinity and selectivity of the inhibitor for MCL-1 protein

versus other BCL-2 family members.

Principle: Fluorescence Resonance Energy Transfer (FRET) assays measure the proximity

of two fluorescently labeled molecules. A fluorescently tagged BH3 peptide (e.g., BIM-BH3)

is incubated with a fluorescently tagged MCL-1 protein. In the absence of an inhibitor, the

peptide binds MCL-1, bringing the fluorophores close and generating a FRET signal. The

inhibitor competes with the peptide for binding to MCL-1, disrupting the FRET signal in a

concentration-dependent manner.

Protocol Summary:

Recombinant human MCL-1, BCL-2, and BCL-xL proteins are purified.

A fluorescently labeled BH3 peptide is used as a probe.

The inhibitor is serially diluted and incubated with the protein and peptide probe in a

microplate.

The FRET signal is measured using a plate reader.

IC50 values are calculated from the dose-response curves and converted to Ki values.

Cellular Apoptosis Assays (e.g., Caspase-Glo)
Objective: To measure the induction of apoptosis in cancer cells upon treatment with the

inhibitor.

Principle: The Caspase-Glo 3/7 assay measures the activity of caspases 3 and 7, key

executioners of apoptosis. The assay provides a luminogenic substrate that is cleaved by

active caspases, generating a light signal proportional to the amount of caspase activity.

Protocol Summary:

Cancer cells (e.g., MOLP-8) are seeded in 96-well plates and allowed to adhere overnight.
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Cells are treated with a range of concentrations of the MCL-1 inhibitor for a specified

period (e.g., 6-24 hours).

The Caspase-Glo 3/7 reagent is added to each well.

The plate is incubated at room temperature to allow for signal generation.

Luminescence is measured with a luminometer.

EC50 or AC50 values are determined from the resulting dose-response curves.
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Caption: A typical workflow for a cell-based apoptosis (Caspase-Glo) assay.

In Vivo Xenograft Studies
Objective: To evaluate the anti-tumor efficacy of the inhibitor in a living organism.
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Principle: Human cancer cells are implanted into immunodeficient mice, where they form

tumors. The mice are then treated with the inhibitor, and tumor growth is monitored over

time.

Protocol Summary:

Immunodeficient mice (e.g., NOD-SCID) are subcutaneously injected with a suspension of

human cancer cells (e.g., MOLP-8).

Tumors are allowed to grow to a specified size (e.g., 100-200 mm³).

Mice are randomized into vehicle control and treatment groups.

The inhibitor is administered via a clinically relevant route (e.g., intravenous for JNJ-4355,

oral for AMG-176) at various doses and schedules.

Tumor volume and body weight are measured regularly.

Efficacy is assessed by metrics such as tumor growth inhibition (TGI) or tumor regression.

Summary and Comparative Logic
JNJ-4355 distinguishes itself with exceptionally high biochemical potency (pM range), which is

an order of magnitude greater than other clinical-stage inhibitors like AMG-176 and AZD5991.

[6][11][12] This high potency translates to strong cellular activity and impressive in vivo efficacy,

where a single dose can lead to complete tumor regression in preclinical models.[1][10]

Furthermore, JNJ-4355 was optimized for improved physicochemical properties, such as high

solubility, which is advantageous for its intravenous formulation.[4][10]

However, a significant challenge for MCL-1 inhibitors as a class is on-target toxicity, particularly

cardiotoxicity, due to the role of MCL-1 in the survival of cardiomyocytes.[2][10] JNJ-4355
exhibits a narrow therapeutic index in rat safety studies due to on-target apoptosis in the heart.

[10] This safety concern has been a hurdle for the clinical progression of several MCL-1

inhibitors.[2] The development strategy for JNJ-4355, featuring a short pharmacokinetic profile,

aims to control exposure and manage this therapeutic window.[10] In contrast, AMG-176 offers

the convenience of an oral formulation.[14] AZD5991, while potent, showed limited single-agent
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clinical activity in a Phase 1 study, though it demonstrated a manageable safety profile with

common adverse events being gastrointestinal in nature.[5]
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Caption: Key comparative attributes and logical relationships for MCL-1 inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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